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Compound of Interest

Compound Name: H3K4(Me2) (1-20)

Cat. No.: B15597301 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

histone peptide H3K4(Me2) (1-20). The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting.

I. Safety and Handling Summary
While H3K4(Me2) (1-20) is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to handle all laboratory chemicals with caution.[1]

Adherence to standard laboratory safety protocols is essential to minimize any potential risks.
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Parameter Guideline Source

Personal Protective Equipment

(PPE)

Safety glasses, lab coat, and

chemical-resistant gloves.
[1][2]

Handling

Use in a well-ventilated area.

Avoid inhalation of dust if in

solid form. Wash hands

thoroughly after handling.

[1][2]

Storage

Store at -20°C or -80°C in a

tightly sealed container, away

from moisture and light.

[3]

Spill Response

For small spills of the solid,

gently sweep up the material

to avoid creating dust. For

solutions, absorb with an inert

material. Place in a suitable

container for disposal.

Ventilate the area.

[2]

II. Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of H3K4(Me2) (1-20) and

its associated waste.

1. Waste Segregation:

Solid Waste: Place unused or expired solid H3K4(Me2) (1-20) peptide into a designated,

clearly labeled "non-hazardous chemical waste" container.

Liquid Waste: Aqueous solutions of H3K4(Me2) (1-20) should be collected in a designated

"non-hazardous aqueous waste" container. Do not pour solutions down the drain unless

permitted by local regulations.[2]

Contaminated Materials: All materials that have come into direct contact with the peptide,

such as pipette tips, microfuge tubes, and gloves, should be disposed of in the solid "non-
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hazardous chemical waste" or "biohazardous waste" container, depending on the nature of

the experiment.

2. Decontamination of Labware:

Glassware and other reusable lab equipment that have been in contact with H3K4(Me2) (1-
20) should be rinsed with an appropriate solvent (e.g., 70% ethanol) before standard

washing procedures.

3. Packaging for Disposal:

Ensure all waste containers are securely sealed and clearly labeled with the contents.

Follow your institution's specific guidelines for the final disposal of chemical waste.

4. Documentation:

Maintain a log of the disposed of H3K4(Me2) (1-20), noting the quantity and date of disposal,

in accordance with your laboratory's inventory management and safety protocols.

III. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

H3K4(Me2) (1-20) waste.
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Caption: Decision workflow for the disposal of H3K4(Me2) (1-20) waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols, as well as local regulations.[1] The provided safety data

sheets did not indicate that H3K4(Me2) (1-20) in its pure form is a hazardous substance.[1][4]

However, if the peptide is dissolved in a hazardous solvent or mixed with other hazardous

chemicals, the disposal procedure must comply with the requirements for hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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